Cas no 2580232-93-3 (2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid)

• Product Name: 2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid
• CAS No: 2580232-93-3
• MF: C₁₃H₁₃N₃O₅
• MW: 291.259423017502
• CID: 5974855
• PubChem ID: 165891310
• Update Time: 2025-10-29

2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27729530
• 2-[3-({[(benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid
• 2580232-93-3
• 2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid

• Inchi： 1S/C13H13N3O5/c17-12(18)6-11-15-10(16-21-11)7-14-13(19)20-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,14,19)(H,17,18)
• InChI Key： DVWZCQGFGHHOJZ-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NOC(CC(=O)O)=N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.08552052g/mol
• Monoisotopic Mass: 291.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 115Ų

Additional information on 2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid

Comprehensive Analysis of 2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid (CAS No. 2580232-93-3)

In the realm of synthetic organic chemistry, 2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid (CAS No. 2580232-93-3) has emerged as a compound of significant interest due to its unique structural features and potential applications. This molecule, characterized by its 1,2,4-oxadiazole core and benzyloxycarbonyl (Cbz) protecting group, is widely studied in pharmaceutical research and medicinal chemistry. Its carboxylic acid functionality further enhances its versatility, making it a valuable intermediate in drug discovery and development.

The 1,2,4-oxadiazole ring system, a key component of this compound, is known for its stability and bioisosteric properties, often serving as a surrogate for ester or amide functionalities in drug design. Researchers are particularly intrigued by its potential role in modulating biological activity, especially in the context of enzyme inhibition and receptor binding. The presence of the Cbz group adds another layer of utility, as it is commonly used to protect amines during multi-step synthetic sequences, ensuring selectivity and yield.

Recent trends in chemical research highlight a growing demand for heterocyclic compounds like 2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid. Searches for "oxadiazole derivatives in drug discovery" and "Cbz-protected amino acids" have surged, reflecting the scientific community's focus on innovative scaffolds for therapeutic agents. This compound's potential applications span anti-inflammatory, antimicrobial, and anticancer research, aligning with current healthcare priorities.

From a synthetic perspective, the preparation of 2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid involves strategic cyclization and functional group interconversion steps. The oxadiazole ring is typically constructed via condensation reactions between amidoximes and carboxylic acid derivatives, followed by Cbz protection of the resulting amine. Such methodologies are frequently discussed in forums and publications, with queries like "synthesis of 1,2,4-oxadiazoles" and "Cbz group stability" being common among chemists.

In addition to its pharmaceutical relevance, this compound's physicochemical properties—such as solubility, logP, and hydrogen bonding capacity—are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. These factors are increasingly scrutinized in early-stage drug development, as evidenced by rising searches for "oxadiazole solubility" and "carboxylic acid bioavailablity." The balance between lipophilicity and polarity in 2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid makes it a compelling subject for structure-activity relationship (SAR) studies.

As the scientific community continues to explore heterocyclic chemistry, compounds like 2-[3-({[(Benzyloxy)carbonyl]amino}methyl)-1,2,4-oxadiazol-5-yl]acetic acid will remain at the forefront of innovation. Its dual role as a building block and a bioactive scaffold underscores its importance in modern synthetic and medicinal chemistry. With ongoing advancements in high-throughput screening and computational modeling, the potential applications of this compound are bound to expand, addressing unmet medical needs and fueling further research.